Cas no 1111197-42-2 (4-benzyl-1-{[(4-methylphenyl)methyl]sulfanyl}-5-oxo-N-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide)

• Product Name: 4-benzyl-1-{[(4-methylphenyl)methyl]sulfanyl}-5-oxo-N-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• CAS No: 1111197-42-2
• MF: C₂₈H₂₇N₅O₂S
• MW: 497.6112844944
• CID: 5385729
• Update Time: 2023-11-20

4-benzyl-1-{[(4-methylphenyl)methyl]sulfanyl}-5-oxo-N-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-N-(1-methylethyl)-1-[[(4-methylphenyl)methyl]thio]-5-oxo-4-(phenylmethyl)[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• 4-benzyl-1-{[(4-methylphenyl)methyl]sulfanyl}-5-oxo-N-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• Inchi： 1S/C28H27N5O2S/c1-18(2)29-25(34)22-13-14-23-24(15-22)33-27(32(26(23)35)16-20-7-5-4-6-8-20)30-31-28(33)36-17-21-11-9-19(3)10-12-21/h4-15,18H,16-17H2,1-3H3,(H,29,34)
• InChI Key： REVYBDJZTDJXPI-UHFFFAOYSA-N
• SMILES： N12C(SCC3=CC=C(C)C=C3)=NN=C1N(CC1=CC=CC=C1)C(=O)C1=C2C=C(C(NC(C)C)=O)C=C1

Computed Properties

• Exact Mass: 497.189
• Monoisotopic Mass: 497.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.27±0.20(Predicted)